Cas no 845831-32-5 (Thiophene-2,5-dicarboxylic acid--4,4'-bipyridine (1/1))

• Product Name: Thiophene-2,5-dicarboxylic acid--4,4'-bipyridine (1/1)
• CAS No: 845831-32-5
• MF: C₁₆H₁₂N₂O₄S
• MW: 328.342482566834
• CID: 2805396
• PubChem ID: 71406990
• Update Time: 2025-04-21

Thiophene-2,5-dicarboxylic acid--4,4'-bipyridine (1/1) Chemical and Physical Properties

Names and Identifiers

• Thiophene-2,5-dicarboxylic acid--4,4'-bipyridine (1/1)
• 845831-32-5
• DTXCID50778328
• DTXSID90827586

• Inchi： 1S/C10H8N2.C6H4O4S/c1-5-11-6-2-9(1)10-3-7-12-8-4-10;7-5(8)3-1-2-4(11-3)6(9)10/h1-8H;1-2H,(H,7,8)(H,9,10)
• InChI Key： XILYQIAQXBFUSF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C(=O)O.N1C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 328.05177804Da
• Monoisotopic Mass: 328.05177804Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų